Cas no 4171-13-5 (Valnoctamide)

• Product Name: Valnoctamide
• CAS No: 4171-13-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 44806
• PubChem ID: 20140
• Update Time: 2025-07-19

Valnoctamide Chemical and Physical Properties

Names and Identifiers

• Valnoctamide
• 2-Ethyl-3-methylvaleramide
• 2-ethyl-3-methyl-pentanamide Axiquel Nirvanil
• 2-ethyl-3-methylpentanamide
• 2-ethyl-3-methyl-pentanamide
• Axiquel
• Nirvanil
• Valmethamide
• McN-X-181
• WLN: ZVY2&Y2&1
• BRN 1749434
• CHEBI:134767
• EN300-178382
• Valnoctamidum [INN-Latin]
• CHEMBL1075733
• alpha-Ethyl-beta-methyl-valeramide
• NS00049181
• SCHEMBL387435
• VALNOCTAMIDE [USAN]
• Valmetamide
• VALNOCTAMIDE [MART.]
• Z1198155509
• NSC34092
• Q410468
• DB13099
• Ethylmethyl valeramide
• D02717
• LEADPHOSPHITE,DIBASIC
• Axiquel (TN)
• NSC-34092
• NSC-32363
• QRCJOCOSPZMDJY-UHFFFAOYSA-N
• Valnoctamida [INN-Spanish]
• AKOS006240025
• Valnoctamide (USAN/INN)
• Valnoctamide, >=98% (NMR)
• SR-01000945257-1
• VALNOCTAMIDE [WHO-DD]
• CS-0083592
• 3O25NRX9YG
• FT-0675768
• NSC 32363
• Val.meta.mide
• EINECS 224-033-7
• NSC 34092
• Amid kyseliny 2-ethyl-3-methylvalerove [Czech]
• VALNOCTAMIDE [MI]
• VALNOCTAMIDE [INN]
• UNII-3O25NRX9YG
• Valnoctamida
• SR-01000945257
• MI 181
• 2-Ethyl-3-methylpentamid
• DTXSID40863333
• MS-22822
• Valoctamidum
• NSC32363
• Valeramide, 2-ethyl-3-methyl-
• 4171-13-5
• Valnoctamide [USAN:INN]
• 3-02-00-00812 (Beilstein Handbook Reference)
• HY-121877
• Pentanamide, 2-ethyl-3-methyl-
• Amid kyseliny 2-ethyl-3-methylvalerove
• Valnoctamidum
• 2-ethyl-3-methylpentamide
• G12769
• Valnoctamidum (INN-Latin)
• DA-58950
• BRD-A96644976-001-01-5
• 224-033-7
• VALNOCTAMIDE (MART.)
• N05CM13
• Valnoctamida (INN-Spanish)

• MDL： MFCD00868184
• Inchi： 1S/C8H17NO/c1-4-6(3)7(5-2)8(9)10/h6-7H,4-5H2,1-3H3,(H2,9,10)
• InChI Key： QRCJOCOSPZMDJY-UHFFFAOYSA-N
• SMILES： O=C(C(CC)C(C)CC)N

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.9636 (rough estimate)
• Melting Point: 113.5-1140C
• Boiling Point: 261.35°C (rough estimate)
• Refractive Index: 1.4614 (estimate)
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 43.09000
• LogP: 2.24430

Valnoctamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：YV5950000
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Valnoctamide

Valnoctamide (CAS No. 4171-13-5): A Comprehensive Overview

Valnoctamide (CAS No. 4171-13-5) is a promising compound in the field of medicinal chemistry, particularly for its potential therapeutic applications. This article provides a detailed overview of Valnoctamide, including its chemical structure, pharmacological properties, and recent research findings.

Chemical Structure and Properties

Valnoctamide is a derivative of valproic acid, a well-known anticonvulsant and mood stabilizer. The chemical formula of Valnoctamide is C₁₆H₂₈N₂O₂, and it has a molecular weight of 276.40 g/mol. The compound is characterized by its amide functional group and a cyclohexane ring, which contribute to its unique pharmacological profile. Valnoctamide is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Pharmacological Properties

The pharmacological properties of Valnoctamide have been extensively studied, revealing its potential as a therapeutic agent for various neurological disorders. One of the key mechanisms of action for Valnoctamide is its ability to modulate the activity of GABA-A receptors, which are crucial for inhibitory neurotransmission in the central nervous system (CNS). By enhancing GABAergic neurotransmission, Valnoctamide can exert anticonvulsant effects and may also have anxiolytic and neuroprotective properties.

Clinical Applications and Research Findings

In recent years, several studies have explored the potential clinical applications of Valnoctamide. One notable area of research is its use in the treatment of epilepsy. A study published in the journal Epilepsia demonstrated that Valnoctamide effectively reduced seizure frequency in animal models of epilepsy without causing significant side effects. This finding suggests that Valnoctamide could be a valuable addition to the current arsenal of antiepileptic drugs.

Beyond epilepsy, there is growing interest in the potential use of Valnoctamide for other neurological conditions. For instance, preliminary studies have shown that Valnoctamide may have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings are particularly significant given the limited treatment options available for these conditions.

Toxicology and Safety Profile strong>

The safety profile of Valnoctamide strong > has been evaluated in preclinical studies, which have generally shown favorable results. Animal studies have indicated that < strong >Valnoctamide< / strong > has low toxicity at therapeutic doses and does not cause significant organ damage or adverse effects on behavior or cognitive function. However, as with any new therapeutic agent, further clinical trials are necessary to fully assess the safety and efficacy of < strong >Valnoctamide< / strong > in human subjects. p > < p >< strong >Current Research Trends and Future Directions< / strong > p > < p >The ongoing research on< strong >Valnoctamide< / strong > is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to improve bioavailability and reduce dosing frequency. Additionally, researchers are exploring combination therapies involving< strong >Valnoctamide< / strong > with other drugs to enhance therapeutic outcomes and minimize side effects. p > < p >Another promising direction is the investigation of< strong >Valnoctamide< / strong >'s potential as a treatment for psychiatric disorders such as anxiety and depression. Preclinical studies have shown that< strong >Valnoctamide< / strong > can modulate serotonin and dopamine systems, which are implicated in mood regulation. These findings suggest that< strong >Valnoctamide< / strong > may have broader applications beyond neurological disorders. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Valnoctamide< / strong >(CAS No. 4171-13-5) represents an exciting development in the field of medicinal chemistry, with promising therapeutic potential for various neurological and psychiatric conditions. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in drug development. As more data becomes available from clinical trials, it is likely that< strong >Valnoctamide< / strong > will play an increasingly important role in the treatment landscape for these challenging conditions. p > article > response >